Cas no 1823311-77-8 (Methyl 3-methylthio-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-methylthio-5-(trifluoromethyl)benzoate
• CAS No: 1823311-77-8
• MF: C₁₀H₉F₃O₂S
• MW: 250.24
• CID: 5076321
• Update Time: 2025-09-26

Methyl 3-methylthio-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methylthio-5-(trifluoromethyl)benzoate

• Inchi： 1S/C10H9F3O2S/c1-15-9(14)6-3-7(10(11,12)13)5-8(4-6)16-2/h3-5H,1-2H3
• InChI Key： WVGTVVTZFLBIPA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C(F)(F)F)=CC(SC)=C1

Additional information on Methyl 3-methylthio-5-(trifluoromethyl)benzoate

Methyl 3-methylthio-5-(trifluoromethyl)benzoate (CAS No. 1823311-77-8)

Methyl 3-methylthio-5-(trifluoromethyl)benzoate, with the CAS registry number 1823311-77-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate moiety substituted with a methylthio group at the 3-position and a trifluoromethyl group at the 5-position. The methyl ester group further enhances its reactivity and functional versatility.

The synthesis of Methyl 3-methylthio-5-(trifluoromethyl)benzoate has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes have enabled the synthesis of this compound with high yields and excellent purity. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating the coupling reactions necessary for its formation.

One of the most notable applications of Methyl 3-methylthio-5-(trifluoromethyl)benzoate is in the field of polymer science. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with unique mechanical and thermal properties. These materials have potential applications in high-performance composites, adhesives, and coatings.

In addition to its role in polymer synthesis, Methyl 3-methylthio-5-(trifluoromethyl)benzoate has also been investigated for its potential in drug delivery systems. The compound's ability to form stable nanoparticles has been leveraged to encapsulate hydrophobic drugs, enhancing their bioavailability and targeting efficiency. Recent studies have demonstrated promising results in vitro, suggesting its potential as a carrier for anticancer agents.

The electronic properties of Methyl 3-methylthio-5-(trifluoromethyl)benzoate make it an attractive candidate for use in organic electronics. Its electron-withdrawing trifluoromethyl group and electron-donating methylthio group create a balance that is ideal for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have reported improved charge transport properties when this compound is incorporated into device architectures.

From an environmental perspective, the biodegradation of Methyl 3-methylthio-5-(trifluoromethyl)benzoate has been a topic of recent interest. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through enzymatic pathways, resulting in the formation of less complex byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, Methyl 3-methylthio-5-(trifluoromethyl)benzoate (CAS No. 1823311-77-8) is a multifaceted compound with applications spanning various domains of chemistry and materials science. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as a valuable tool for future innovations.